Cas no 13517-24-3 (Sodium metasilicate nonahydrate)

Sodium metasilicate nonahydrate Properties

Names and Identifiers

• Sodium metasilicate nonahydrate
• Sodium-m-silicate
• disodium,dioxido(oxo)silane,nonahydrate
• SODIUM M-SILICATE, HYDROUS
• Sodiumsilicate,nonahydrate
• Sodiummetasilicateenneahydrate
• SODIUM META-SILICATE, 9-HYDRATE
• Sodium metasilicale nonahydrate
• Sodiummetasilicate(2-)nonahydrate
• SODIUM SILICATE, META NONAHYDRATE
• Sodium trioxosilicate nonahydrate
• DISODIUM TRIOXOSILICATE, NONAHYDRATE
• sodium silicate nonahydrate
• Silicic acid (H2SiO3), disodium salt, nonahydrate
• D8D44215LZ
• 2Na.SO3i.9H2O
• Sodium meta-Silicate Nonahydrate
• disodium oxosilanediolate nonahydrate
• 5256AF
• disodium dioxido(oxo)silane nonahydrate
• RP29905
• disodium oxosilanebis(olate) nonahydrate
• sodium oxosilanebis(olate)--water (1/9)
• dipotassium oxosilanebis(o
• +Expand

• MDL： MFCD00149175
• InChIKey： PHIQPXBZDGYJOG-UHFFFAOYSA-N
• Inchi： 1S/2Na.O3Si.9H2O/c;;1-4(2)3;;;;;;;;;/h;;;9*1H2/q2*+1;-2;;;;;;;;;
• SMILES： [Si](=O)([O-])[O-].[Na+].[Na+].O([H])[H].O([H])[H].O([H])[H].O([H])[H].O([H])[H].O([H])[H].O([H])[H].O([H])[H].O([H])[H]

Computed Properties

• Exact Mass: 284.03600
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 12
• Rotatable Bond Count: 0
• Heavy Atom Count: 15
• Complexity: 18.8
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 12
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 72.2

Experimental Properties

• LogP: -1.31590
• PSA: 146.26000
• Melting Point: 40-48°C
• Solubility: H2O: soluble(lit.)
• Color/Form: White square crystals or spherical particles
• Stability/Shelf Life: Stable.
• Solubility: Soluble in water and dilute lye, insoluble in alcohol and acid. The aqueous solution is alkaline
• Sensitiveness: Easily absorb moisture
• Density: 2.61

Sodium metasilicate nonahydrate Security Information

• Symbol: GHS05 GHS07
• WGK Germany：3
• Safety Instruction： S13-S36/37/39-S45
• Packing Group：III
• Risk Phrases：R34; R37
• Hazard Level：8
• Dangerous goods sign： C
• Hazardous Material transportation number：UN 3253 8/PG 3
• Hazard Statement： H314,H335
• Warning Statement： P261,P280,P305+P351+P338,P310
• PackingGroup：III
• Risk Phrases： 34-37
• Signal Word：Danger
• HazardClass：8

Sodium metasilicate nonahydrate Customs Data

• HS CODE：28391100
• Customs Data：

  China Customs Code:

  2839110000

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds